Cas no 1427412-95-0 (5-Bromo-4-methyl-1H-indole)

• Product Name: 5-Bromo-4-methyl-1H-indole
• CAS No: 1427412-95-0
• MF: C₉H₈BrN
• MW: 210.070521354675
• MDL: MFCD23704696
• CID: 2093345
• PubChem ID: 19779680
• Update Time: 2025-06-12

5-Bromo-4-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methyl-1H-indole
• 4-Methyl-5-broMo-indole
• CS-0034968
• DB-064283
• SCHEMBL8995172
• AS-53135
• P16118
• DB-413727
• CHC41295
• MFCD23704696
• 1427412-95-0
• SY099236
• AKOS023635567
• PB40628

• MDL： MFCD23704696
• Inchi： 1S/C9H8BrN/c1-6-7-4-5-11-9(7)3-2-8(6)10/h2-5,11H,1H3
• InChI Key： CEJDMMBUVBNTEM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=CN2)C=1C

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8
• XLogP3: 3.1

Additional information on 5-Bromo-4-methyl-1H-indole

Introduction to 5-Bromo-4-methyl-1H-indole (CAS No. 1427412-95-0)

5-Bromo-4-methyl-1H-indole is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound, identified by the chemical abstracts service number 1427412-95-0, belongs to the indole family, which is well-documented for its role in various pharmacological applications. The presence of both bromine and methyl substituents on the indole ring enhances its reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

The indole core is a privileged structure in drug discovery, with numerous examples of bioactive molecules featuring this motif. 5-Bromo-4-methyl-1H-indole represents an interesting derivative that has been explored in recent years for its potential therapeutic effects. The bromine atom at the 5-position and the methyl group at the 4-position introduce specific electronic and steric properties that can influence its interactions with biological targets. These features make it a compelling candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of 5-Bromo-4-methyl-1H-indole in the development of novel compounds with antimicrobial, anti-inflammatory, and anticancer properties. The indole scaffold is known to exhibit a wide range of biological activities, and modifications at specific positions can fine-tune these effects. The bromine substituent, in particular, has been shown to enhance binding affinity to certain protein targets, while the methyl group can influence the overall pharmacokinetic profile of the compound.

In the context of modern drug discovery, 5-Bromo-4-methyl-1H-indole has been utilized as a key intermediate in synthesizing more complex molecules. Its structural flexibility allows for the introduction of additional functional groups, enabling chemists to design compounds with tailored biological properties. This adaptability has made it a popular choice for researchers working on hit-to-lead optimization and structure-activity relationship (SAR) studies.

One of the most promising applications of 5-Bromo-4-methyl-1H-indole is in the field of oncology. Preclinical studies have demonstrated that derivatives of this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The bromine atom facilitates interactions with enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. Additionally, the methyl group can modulate solubility and metabolic stability, contributing to improved drug delivery and efficacy.

Another area where 5-Bromo-4-methyl-1H-indole has shown promise is in antimicrobial research. The indole derivatives exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. This broad-spectrum activity is attributed to the ability of these compounds to disrupt essential bacterial processes such as DNA replication and cell wall synthesis. The presence of halogen atoms like bromine enhances their ability to interact with bacterial enzymes, leading to increased efficacy.

The synthesis of 5-Bromo-4-methyl-1H-indole typically involves a multi-step process that begins with the preparation of indole derivatives followed by selective bromination and methylation. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve high yields and purity. These methods ensure that researchers obtain a consistent supply of high-quality material for further biological testing.

In conclusion, 5-Bromo-4-methyl-1H-indole (CAS No. 1427412-95-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a versatile scaffold for developing novel bioactive molecules. Ongoing studies continue to explore its applications in oncology, antimicrobial therapy, and other therapeutic areas, highlighting its importance as a building block in drug discovery.